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Compound of Interest

Compound Name: Homoanatoxin

Cat. No.: B127484 Get Quote

For researchers and drug development professionals engaged in the study of cyanotoxins, the

specificity of analytical methods is paramount. This guide provides a detailed comparison of the

cross-reactivity of anatoxin-a antibodies with its structural analog, homoanatoxin-a, supported

by experimental data from both commercially available kits and academic research.

Anatoxin-a (ATX) and homoanatoxin-a (HTX) are potent neurotoxins produced by various

species of cyanobacteria. Structurally, they are very similar, with both possessing a bicyclic

secondary amine structure. The key difference lies in the side chain at the C2 position:

anatoxin-a has an acetyl group, while homoanatoxin-a has a propionyl group, resulting from

the incorporation of a propionate instead of an acetate unit during biosynthesis. This subtle

structural difference is the basis for the observed cross-reactivity of antibodies developed

against anatoxin-a.

Quantitative Comparison of Cross-Reactivity
The cross-reactivity of anatoxin-a antibodies with homoanatoxin-a has been quantified in

several immunoassays. The data below is summarized from a commercial ELISA kit and a

recent research publication.
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Antibody
Source/Assay

Analyte IC50 (ng/mL)
Cross-
Reactivity (%)

Reference

Abraxis

Anatoxin-a

ELISA Kit

(+)Anatoxin-a ~1.38 100% [1]

Homoanatoxin-a
Not explicitly

stated
124.8% [1]

(-)Anatoxin-a
Not explicitly

stated
0.3% [1]

Cevallos-Cedeño

et al. (2022)
(+)Anatoxin-a

0.69 (direct

cELISA)
100% [2][3]

(+)Homoanatoxin

-a

Not explicitly

stated
~150% [2]

(-)Anatoxin-a
Not explicitly

stated
Not significant [2][3]

(-)Homoanatoxin

-a

Not explicitly

stated
Not significant [2][3]

Cross-reactivity is calculated as (IC50 of anatoxin-a / IC50 of homoanatoxin-a) x 100.

Structural Basis for Cross-Reactivity
The high degree of cross-reactivity is a direct consequence of the structural similarity between

anatoxin-a and homoanatoxin-a. The primary epitope recognized by the antibodies is likely

the core bicyclic amine structure, which is identical in both molecules. The minor difference in

the length of the alkyl side chain (a single methylene group) does not significantly hinder the

binding of the antibody.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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